Cas no 1266339-08-5 ((3R)-3-fluorooxan-4-one)

• Product Name: (3R)-3-fluorooxan-4-one
• CAS No: 1266339-08-5
• MF: C₅H₇FO₂
• MW: 118.106285333633
• CID: 5158479
• Update Time: 2026-03-04

(3R)-3-fluorooxan-4-one Chemical and Physical Properties

Names and Identifiers

• (3R)-3-fluorooxan-4-one
• (R)-3-Fluorotetrahydro-4H-pyran-4-one

• Inchi： 1S/C5H7FO2/c6-4-3-8-2-1-5(4)7/h4H,1-3H2/t4-/m1/s1
• InChI Key： QORMSHMHGGKSSD-SCSAIBSYSA-N
• SMILES： F[C@H]1C(CCOC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 0
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3R)-3-fluorooxan-4-one

Comprehensive Analysis of (3R)-3-fluorooxan-4-one (CAS No. 1266339-08-5): Properties, Applications, and Industry Trends

(3R)-3-fluorooxan-4-one (CAS No. 1266339-08-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluorine atom at the 3R position and a ketone group in the oxan-4-one scaffold makes this molecule a versatile building block for synthetic chemistry. Researchers are increasingly exploring its potential in asymmetric synthesis and chiral intermediate applications, aligning with the growing demand for enantioselective methodologies in drug development.

The compound's molecular formula and stereochemistry play a critical role in its reactivity profile. Recent studies highlight its utility in constructing fluorinated bioactive molecules, particularly in the context of metabolic stability enhancement – a hot topic in medicinal chemistry as evidenced by frequent searches for "fluorine in drug design" and "improving compound half-life." The 1266339-08-5 identifier frequently appears in patent literature related to kinase inhibitors and GPCR modulators, reflecting industry interest in targeted therapies.

From a physicochemical property perspective, (3R)-3-fluorooxan-4-one exhibits moderate polarity due to its oxane ring and carbonyl group, making it soluble in common organic solvents. This characteristic is crucial for its handling in process chemistry applications, where questions about "scaling up chiral synthesis" and "fluorine-containing process intermediates" dominate technical forums. Analytical data suggests the compound's stability under inert atmospheres, though proper storage at 2-8°C is recommended for long-term preservation.

The synthetic routes to CAS 1266339-08-5 often involve enantioselective fluorination techniques, a subject of numerous recent publications. This aligns with the pharmaceutical industry's focus on green chemistry and atom economy, as seen in trending searches for "sustainable fluorination methods." The compound's optical purity is typically verified by chiral HPLC or NMR spectroscopy, addressing common quality control concerns in fine chemical production.

Emerging applications of (3R)-3-fluorooxan-4-one extend beyond traditional pharmaceuticals. Materials science researchers are investigating its derivatives for liquid crystal formulations and polymeric additives, responding to market needs for advanced functional materials. The fluorine effect on material properties remains a frequently searched topic across scientific databases, underscoring the compound's multidisciplinary relevance.

Regulatory aspects of 1266339-08-5 comply with standard laboratory chemical guidelines, with proper risk assessment protocols recommended for handling. Safety data sheets emphasize standard PPE requirements, a crucial consideration given increased workplace safety awareness. The compound's environmental fate characteristics are currently under study, reflecting the industry's heightened focus on green chemistry metrics and sustainability assessments.

Market analysis indicates steady growth in demand for chiral fluorinated building blocks like (3R)-3-fluorooxan-4-one, driven by expanding biopharmaceutical pipelines. Supply chain considerations for CAS 1266339-08-5 include specialized cold chain logistics for temperature-sensitive shipments, an operational aspect frequently queried by procurement specialists. Technical discussions often center on cost-effective synthesis approaches and quality specifications for different application grades.

Future research directions for (3R)-3-fluorooxan-4-one may explore its potential in proteolysis targeting chimera (PROTAC) designs and covalent inhibitor development – two rapidly growing areas in drug discovery. The compound's structural versatility positions it well for these applications, as evidenced by increasing patent activity. Scientific literature continues to investigate its conformational behavior through advanced computational modeling techniques, addressing fundamental questions about fluorine stereoelectronic effects.